Cas no 612498-68-7 (6-(4-methyl-1-piperazinyl)-2(1H)-Pyridinone)

• Product Name: 6-(4-methyl-1-piperazinyl)-2(1H)-Pyridinone
• CAS No: 612498-68-7
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 1114895
• PubChem ID: 59768158
• Update Time: 2025-04-20

6-(4-methyl-1-piperazinyl)-2(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

• 6-(4-methyl-1-piperazinyl)-2(1H)-Pyridinone
• SCHEMBL4949421
• 612498-68-7
• DA-36804
• 6-(4-Methyl-piperazin-1-yl)-pyridin-2-ol
• 6-(4-methylpiperazin-1-yl)pyridin-2(1h)-one
• ITTKUWLVZNLFGU-UHFFFAOYSA-N

• Inchi： 1S/C10H15N3O/c1-12-5-7-13(8-6-12)9-3-2-4-10(14)11-9/h2-4H,5-8H2,1H3,(H,11,14)
• InChI Key： ITTKUWLVZNLFGU-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(N1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.6Ų